Cas no 2171757-15-4 (4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171757-15-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6570980
• PubChem ID: 165812028
• Update Time: 2025-11-01

4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1502889
• 2171757-15-4
• 4-(cyclopentylcarbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H28N2O5/c28-23(29)14-13-22(24(30)26-16-7-1-2-8-16)27-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,1-2,7-8,13-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： XRABPNFUINBHAG-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(Cyclopentylcarbamoyl)-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, also known by its CAS number 2171757-15-4, is a complex organic compound with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone. The combination of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug discovery, and biotechnological research.

The structure of this compound is particularly interesting due to the presence of the Fmoc group, which is widely used as a protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during solid-phase peptide synthesis (SPPS). Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of peptide synthesis, making this compound a valuable tool in modern drug development.

In addition to its role in peptide synthesis, this compound has shown promise in the study of protein-protein interactions. The cyclopentylcarbamoyl group contributes to the molecule's stability and hydrophobicity, which are essential properties for studying interactions in cellular environments. Recent research has demonstrated that molecules with similar structures can modulate key signaling pathways, offering new avenues for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of environmentally friendly catalysts has been a focus of recent studies, aiming to reduce the ecological footprint of chemical synthesis. This compound serves as a model for exploring sustainable synthetic pathways, which is increasingly important in the context of global environmental challenges.

From an applications perspective, this compound has been utilized in various biochemical assays to study enzyme activity and substrate specificity. Its ability to act as both a substrate and an inhibitor makes it a valuable tool for understanding enzymatic mechanisms. Recent advancements in high-throughput screening techniques have further enhanced its utility in drug discovery pipelines.

In conclusion, 4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171757-15-4) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structure, combined with cutting-edge synthetic methods and innovative application strategies, positions it as a key player in the ongoing quest for novel therapeutic agents and biotechnological tools.